Cas no 1091396-32-5 (4-ethoxy-N-{[1-(4-methoxyphenyl)cyclopentyl]methyl}benzamide)

• Product Name: 4-ethoxy-N-{[1-(4-methoxyphenyl)cyclopentyl]methyl}benzamide
• CAS No: 1091396-32-5
• MF: C₂₂H₂₇NO₃
• MW: 353.454686403275
• CID: 6222609
• PubChem ID: 29701863
• Update Time: 2025-08-04

4-ethoxy-N-{[1-(4-methoxyphenyl)cyclopentyl]methyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-N-{[1-(4-methoxyphenyl)cyclopentyl]methyl}benzamide
• 1091396-32-5
• 4-ethoxy-N-[[1-(4-methoxyphenyl)cyclopentyl]methyl]benzamide
• F5470-0209
• AKOS024509528
• VU0493720-1
• 4-ethoxy-N-((1-(4-methoxyphenyl)cyclopentyl)methyl)benzamide

• Inchi： 1S/C22H27NO3/c1-3-26-20-10-6-17(7-11-20)21(24)23-16-22(14-4-5-15-22)18-8-12-19(25-2)13-9-18/h6-13H,3-5,14-16H2,1-2H3,(H,23,24)
• InChI Key： LSISOUDZTOEKBW-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1(CNC(C2C=CC(=CC=2)OCC)=O)CCCC1

Computed Properties

• Exact Mass: 353.19909372g/mol
• Monoisotopic Mass: 353.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 47.6Ų

Additional information on 4-ethoxy-N-{[1-(4-methoxyphenyl)cyclopentyl]methyl}benzamide

4-Ethoxy-N-{[1-(4-methoxyphenyl)cyclopentyl]methyl}benzamide: A Comprehensive Overview

The compound 4-ethoxy-N-{[1-(4-methoxyphenyl)cyclopentyl]methyl}benzamide, identified by the CAS number 1091396-32-5, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a benzamide core with ethoxy and methoxy substituents, as well as a cyclopentyl group. The presence of these functional groups makes it a versatile molecule, capable of participating in a wide range of chemical reactions and interactions.

The benzamide moiety serves as the central framework of this compound, providing a rigid structure that facilitates the attachment of other functional groups. The ethoxy group at the para position of the benzene ring introduces electron-donating effects, which can influence the reactivity and stability of the molecule. Similarly, the methoxy group on the phenyl ring attached to the cyclopentane ring contributes to the overall electronic properties of the compound. The cyclopentyl group adds rigidity and bulk to the molecule, potentially enhancing its stability and bioavailability.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The combination of aromatic rings with aliphatic chains often results in molecules with favorable pharmacokinetic properties, including good absorption and distribution. The benzamide structure is particularly appealing due to its ability to form hydrogen bonds, which can enhance binding affinity to target proteins. This makes 4-ethoxy-N-{[1-(4-methoxyphenyl)cyclopentyl]methyl}benzamide a promising candidate for further exploration in medicinal chemistry.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The key steps typically involve the preparation of intermediates with appropriate functional groups, followed by coupling reactions to assemble the final product. For instance, the benzamide core can be synthesized via amide bond formation between a benzoyl chloride and an amine derivative. The cyclopentyl group can be introduced through cycloaddition or ring-closing metathesis reactions, depending on the starting materials and desired stereochemistry.

The presence of multiple substituents in this compound allows for extensive modification and optimization. Researchers can explore variations in substituent size, electronic properties, and spatial arrangement to tailor the molecule's behavior for specific applications. For example, altering the ethoxy or methoxy groups could modulate hydrophilicity or lipophilicity, while modifying the cyclopentyl group could influence rigidity and conformational flexibility.

From an applications perspective, 4-ethoxy-N-{[1-(4-methoxyphenyl)cyclopentyl]methyl}benzamide has potential uses in several fields. In pharmaceuticals, it could serve as a lead compound for developing drugs targeting various therapeutic areas, such as inflammation, cancer, or neurodegenerative diseases. Its structural features suggest it may have anti-inflammatory or antioxidant properties, which are currently being investigated in preclinical studies.

In addition to its pharmacological applications, this compound could also find uses in materials science. Its rigid structure and ability to form hydrogen bonds make it a candidate for applications in polymer chemistry or as a component in advanced materials with tailored mechanical or electronic properties.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of such compounds with greater accuracy. Molecular modeling studies have provided insights into the potential binding modes of 4-ethoxy-N-{[1-(4-methoxyphenyl)cyclopentyl]methyl}benzamide with target proteins, guiding experimental efforts toward optimizing its bioactivity. These studies underscore the importance of understanding molecular interactions at an atomic level when designing new drugs or materials.

In conclusion, 4-ethoxy-N-{[1-(4-methoxyphenyl)cyclopentyl]methyl}benzamide is a versatile compound with significant potential across multiple disciplines. Its unique structure combines functional groups that offer both electronic diversity and structural rigidity, making it an attractive candidate for further research and development. As ongoing studies continue to uncover its properties and applications, this compound is poised to play an increasingly important role in advancing science and technology.